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Compound of Interest |

Tricyclo2.2.1.02,6heptane, 1,7-
Compound Name: dimethyl-7-(4-methyl-3-pentenyl)-,
(-)-

Cat. No.: B1680767

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-a-Santalene, a naturally occurring sesquiterpene hydrocarbon, is a key component of the
essential oil of sandalwood (Santalum album). While its close structural relatives, the santalols,
have been the subject of extensive research, (-)-a-santalene itself presents a compelling profile
for investigation in drug discovery and development. This technical guide provides a
comprehensive overview of the chemical and physical properties, biosynthesis, and known
biological activities of (-)-a-santalene. Detailed experimental protocols for its isolation,
purification, and analysis are included to facilitate further research. This document aims to
serve as a foundational resource for scientists exploring the therapeutic potential of this
intriguing natural product.

Chemical and Physical Properties

(-)-a-Santalene is a tricyclic sesquiterpene characterized by its woody and sweet aroma. It is a
colorless to pale yellow liquid at room temperature and is insoluble in water but soluble in
organic solvents such as ethanol.[1]

Table 1: Physicochemical Properties of (-)-a-Santalene
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Property Value Reference(s)
CAS Number 512-61-8 [2]
Molecular Formula CisH24 [1][2]
Molecular Weight 204.35 g/mol [11[2]
Colorless to pale yellow clear
Appearance o [1][3]
liquid
Specific Gravity 0.895 - 0.901 @ 25°C [3][4]

Refractive Index

1.480 - 1.486 @ 20°C

[3]4]

Boiling Point 247 - 248 °C @ 760 mmHg [4]
Flash Point 73.33 °C (164.00 °F) [3][4]
N Insoluble in water; Soluble in
Solubility [1][4]
alcohol
Odor Woody [3114]
Biosynthesis

The biosynthesis of (-)-a-santalene occurs primarily in the heartwood of sandalwood trees via
the mevalonate (MVA) pathway.[1][2] The key precursor molecule is farnesyl pyrophosphate
(FPP), which is cyclized by the enzyme a-santalene synthase (SAS) to yield (-)-o-santalene.
This pathway is a target for metabolic engineering in microorganisms like Saccharomyces
cerevisiae and Yarrowia lipolytica to produce santalene and its derivatives sustainably.
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Biosynthesis of (-)-a-Santalene via the Mevalonate Pathway.
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Biological Activities

While research on the specific biological activities of pure (-)-a-santalene is still emerging,
studies on sandalwood oil, which contains significant amounts of a-santalene, suggest potential
in several therapeutic areas.

Antimicrobial Activity

Essential oils rich in a-santalene have demonstrated weak to moderate antimicrobial activity
against various pathogens. However, specific data for purified (-)-a-santalene is limited. One
study on the fractions of sandalwood oil reported that the sesquiterpene hydrocarbon fraction,
which would contain a-santalene, was largely inactive against Madurella mycetomatis, with a
Minimum Inhibitory Concentration (MIC) greater than 4512 pg/mL. Further research with the
pure compound against a broader panel of microorganisms is required to fully elucidate its
antimicrobial spectrum.

Anti-inflammatory Properties

Sandalwood oil and its major components, the santalols, are known to possess anti-
inflammatory properties. This activity is often attributed to the modulation of key inflammatory
pathways, including the inhibition of pro-inflammatory cytokines such as Tumor Necrosis
Factor-alpha (TNF-a) and Interleukin-6 (IL-6), potentially through the regulation of the NF-kB
signaling pathway. While it is plausible that (-)-a-santalene contributes to this effect,
guantitative data (e.g., ICso values) for the pure compound are not yet well-documented in the
scientific literature.
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Proposed Anti-inflammatory Mechanism of (-)-a-Santalene.

Experimental Protocols

Isolation and Purification of (-)-a-Santalene from

Sandalwood Oil

This protocol is adapted from a method for the preparative separation of santalenes using

medium-pressure liquid chromatography (MPLC).

Materials:
e East Indian Sandalwood Oil
¢ Silver nitrate (AgNO3)

 Silica gel (for column chromatography)
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Hexane (HPLC grade)

Dichloromethane (HPLC grade)

Rotary evaporator

MPLC system
Procedure:
e Preparation of AgNOs-impregnated Silica Gel:
o Dissolve silver nitrate in deionized water.
o Add silica gel to the solution and mix thoroughly to form a slurry.
o Dry the slurry in an oven at 120°C for 4 hours to obtain a free-flowing powder.
e MPLC Separation:
o Pack an MPLC column with the prepared AgNOs-impregnated silica gel.
o Dissolve the sandalwood oil in a minimal amount of hexane.
o Load the sample onto the column.

o Elute the column with hexane as the mobile phase. The santalenes will elute before the
more polar santalols.

o Collect fractions and monitor by thin-layer chromatography (TLC) or gas chromatography
(GO).

 Purification of (-)-a-Santalene:
o Combine the fractions containing the santalene mixture.

o Further separation of a- and -santalene can be achieved by fractional distillation under
reduced pressure or by using flash column chromatography with the AgNOs-impregnated
silica gel and a hexane mobile phase.
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¢ Solvent Removal and Characterization:

o Remove the solvent from the purified fractions using a rotary evaporator.

o Confirm the identity and purity of (-)-a-santalene using Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Workflow for the Isolation and Purification of (-)-a-Santalene.

Quantification of (-)-a-Santalene by Gas
Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (GC-MS)
o DB-5MS capillary column (or equivalent)
GC Conditions (Example):
« Injector Temperature: 250°C
e Oven Program:
o Initial temperature: 60°C, hold for 2 minutes
o Ramp: 5°C/minute to 280°C
o Hold at 280°C for 10 minutes
o Carrier Gas: Helium
o Flow Rate: 1.0 mL/minute
e Injection Volume: 1 pL (splitless mode)
MS Conditions:
¢ lonization Mode: Electron Impact (El)
 lonization Energy: 70 eV
e Mass Range: m/z 40-400

Procedure:
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e Prepare a standard solution of (-)-a-santalene of known concentration in hexane.
o Prepare the sample solution by dissolving the sandalwood oil or purified fraction in hexane.
« Inject the standard and sample solutions into the GC-MS system.

« ldentify the (-)-a-santalene peak in the chromatogram based on its retention time and mass
spectrum.

o Quantify the amount of (-)-a-santalene in the sample by comparing its peak area to that of
the standard.

Conclusion

(-)-a-Santalene is a sesquiterpene with a well-characterized chemical structure and
biosynthetic pathway. While its biological activities are not as extensively studied as other
components of sandalwood oil, preliminary evidence suggests potential for further
investigation, particularly in the areas of antimicrobial and anti-inflammatory research. The
experimental protocols provided in this guide offer a starting point for researchers to isolate,
purify, and analyze this compound, thereby facilitating a deeper understanding of its
pharmacological properties and potential therapeutic applications. Further studies are
warranted to establish a more complete biological activity profile and to explore its mechanisms
of action at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (-)-a-Santalene (CAS:
512-61-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680767#santalene-cas-number-512-61-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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